Cas no 919791-91-6 (Pyrene, 1-(3-bromo-5-iodophenyl)-)

• Product Name: Pyrene, 1-(3-bromo-5-iodophenyl)-
• CAS No: 919791-91-6
• MF: C₂₂H₁₂BrI
• MW: 483.139157295227
• CID: 760881
• PubChem ID: 71424738
• Update Time: 2025-04-19

Pyrene, 1-(3-bromo-5-iodophenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrene, 1-(3-bromo-5-iodophenyl)-
• 1-(3-bromo-5-iodophenyl)pyrene
• SCHEMBL3887332
• 919791-91-6
• DTXSID60843531

• Inchi： 1S/C22H12BrI/c23-17-10-16(11-18(24)12-17)19-8-6-15-5-4-13-2-1-3-14-7-9-20(19)22(15)21(13)14/h1-12H
• InChI Key： KRVHVJOPSKWHJX-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(=C1)C1=CC=C2C=CC3=CC=CC4=CC=C1C2=C43)Br

Computed Properties

• Exact Mass: 481.91671g/mol
• Monoisotopic Mass: 481.91671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 0Ų